rac-(1R,2R)-2-azidocyclohexan-1-ol
Overview
Description
Rac-(1R,2R)-2-azidocyclohexan-1-ol is a cyclic organic compound that has recently been studied for its potential uses in scientific research. This compound is a structural analog of the naturally occurring amino acid alanine and has been used in a variety of applications, including as a substrate in enzyme-catalyzed reactions, as a reagent in organic synthesis, and as a tool in biophysical studies. In
Mechanism of Action
Rac-(1R,2R)-2-azidocyclohexan-1-ol is believed to act as a competitive inhibitor of enzymes. This means that it binds to the active site of the enzyme and prevents the enzyme from binding to its natural substrate. This inhibition of enzyme activity can be used to study the structure and function of proteins, as well as to investigate the effects of small molecules on the activity of enzymes.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of certain enzymes, such as proteases and phosphatases. Additionally, in vivo studies have shown that this compound can inhibit the activity of certain proteins, such as tyrosine kinase and protein kinase C.
Advantages and Limitations for Lab Experiments
Rac-(1R,2R)-2-azidocyclohexan-1-ol has several advantages and limitations for laboratory experiments. One advantage is that it is a relatively stable compound, making it suitable for use in a wide range of experiments. Additionally, it is relatively easy to synthesize and is available commercially. However, it is important to note that this compound is a potential hepatotoxin and should be handled with care.
Future Directions
Rac-(1R,2R)-2-azidocyclohexan-1-ol has potential for use in a variety of future research applications. For example, it could be used in the development of new drugs and therapies, as it has been shown to inhibit the activity of certain enzymes and proteins. Additionally, it could be used to study the structure and function of proteins, as well as to investigate the effects of small molecules on the activity of enzymes. Finally, it could be used to develop new reagents for organic synthesis.
Synthesis Methods
Rac-(1R,2R)-2-azidocyclohexan-1-ol can be synthesized through a two-step process. The first step involves the reaction of cyclohexanone with sodium azide in the presence of a base, such as sodium hydroxide, to form the azido-derivative of cyclohexanone. The second step involves the reaction of this azido-derivative with a suitable nucleophile, such as an alcohol or an amine, to form the desired product.
Scientific Research Applications
Rac-(1R,2R)-2-azidocyclohexan-1-ol has been used in a variety of scientific research applications. For example, it has been used as a substrate in enzyme-catalyzed reactions, as a reagent in organic synthesis, and as a tool in biophysical studies. Additionally, it has been used to study the structure and function of proteins, as well as to investigate the effects of small molecules on the activity of enzymes.
properties
| { "Design of the Synthesis Pathway": "The synthesis of rac-(1R,2R)-2-azidocyclohexan-1-ol can be achieved through a multi-step process involving the conversion of a starting material to the desired product.", "Starting Materials": [ "Cyclohexene", "Sodium azide", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol", "Water" ], "Reaction": [ "Step 1: Cyclohexene is reacted with sodium azide in the presence of a catalyst to form the corresponding azide derivative.", "Step 2: The resulting azide is reduced using sodium borohydride to form the corresponding amine.", "Step 3: The amine is then treated with hydrochloric acid to form the corresponding hydrochloride salt.", "Step 4: The hydrochloride salt is then treated with sodium hydroxide to form the free amine.", "Step 5: The free amine is then reacted with methanol and hydrochloric acid to form the corresponding methyl ether.", "Step 6: The methyl ether is then treated with ethanol and sodium hydroxide to form the corresponding alcohol.", "Step 7: The alcohol is then treated with sodium azide and copper sulfate to form the desired azide product, rac-(1R,2R)-2-azidocyclohexan-1-ol." ] } | |
CAS RN |
10027-78-8 |
Molecular Formula |
C6H11N3O |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
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